Cas no 866020-36-2 (14-methyl-5-nitro-2-oxa-11-azatricyclo[10.4.0.0^{4,9}]hexadeca-1(12),4(9),5,7,13,15-hexaen-10-one)

• Product Name: 14-methyl-5-nitro-2-oxa-11-azatricyclo[10.4.0.0^{4,9}]hexadeca-1(12),4(9),5,7,13,15-hexaen-10-one
• CAS No: 866020-36-2
• CID: 4662402
• Update Time: 2025-05-18

14-methyl-5-nitro-2-oxa-11-azatricyclo[10.4.0.0^{4,9}]hexadeca-1(12),4(9),5,7,13,15-hexaen-10-one Chemical and Physical Properties

Names and Identifiers

• 14-methyl-5-nitro-2-oxa-11-azatricyclo[10.4.0.0^{4,9}]hexadeca-1(12),4(9),5,7,13,15-hexaen-10-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 14-methyl-5-nitro-2-oxa-11-azatricyclo[10.4.0.0^{4,9}]hexadeca-1(12),4(9),5,7,13,15-hexaen-10-one

Introduction to 14-methyl-5-nitro-2-oxa-11-azatricyclo[10.4.0.0^4,9]hexadeca-1(12),4(9),5,7,13,15-hexaen-10-one and Its CAS No. 866020-36-2

The compound 14-methyl-5-nitro-2-oxa-11-azatricyclo[10.4.0.0^4,9]hexadeca-1(12),4(9),5,7,13,15-hexaen-10-one, identified by its unique Chemical Abstracts Service (CAS) number 866020-36-2, represents a fascinating molecule in the realm of synthetic chemistry and pharmaceutical research. This tricyclic structure, characterized by its complex ring system and functional groups, has garnered attention due to its potential applications in medicinal chemistry and the development of novel therapeutic agents.

The molecular framework of this compound features a tricyclic backbone with an intricate arrangement of fused rings, including an oxygen and an azacycloalkane moiety. The presence of multiple double bonds and a nitro group further enhances its chemical reactivity, making it a valuable scaffold for structural diversification in drug discovery programs. The 14-methyl substituent at the 14th carbon position contributes to the steric and electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in tricyclic compounds due to their ability to mimic natural product scaffolds and exhibit high binding affinity to biological receptors. The nitro group at the 5-position is particularly noteworthy, as it can serve as a handle for further functionalization through reduction or nucleophilic substitution reactions. This versatility makes the compound a promising candidate for exploring new chemical space in medicinal chemistry.

Recent studies have highlighted the significance of azatricyclic structures in drug design, particularly for their potential to enhance metabolic stability and bioavailability. The 2-oxa group in this compound introduces oxygen into the ring system, which can influence both electronic distribution and hydrogen bonding capabilities. These features are critical for optimizing pharmacokinetic properties and improving drug-like characteristics.

The compound's name underscores its complex architecture: 14-methyl, 5-nitro, 2-oxa, and the tricyclo[10.4.0.0^4,9]hexadeca framework with multiple double bonds at specific positions (1(12),4(9),5,7,13,15). This detailed nomenclature reflects the systematic approach used in organic chemistry to describe complex cyclic molecules accurately. Understanding such nomenclature is essential for researchers navigating the intricacies of synthetic organic chemistry and drug development.

The CAS number 866020-36-2 serves as a unique identifier for this specific compound, ensuring unambiguous communication among scientists worldwide. In academic and industrial settings, CAS numbers are indispensable for database searches, literature reviews, and regulatory compliance. This compound's unique identifier facilitates its integration into chemical databases and research collaborations across global research institutions.

From a synthetic perspective, the preparation of such a complex tricyclic system presents significant challenges due to the multiple stereocenters and ring junctions involved. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cyclizations and stereocontrolled reactions have been instrumental in accessing these challenging structures.

The potential applications of this compound extend beyond basic research; it serves as a valuable building block for more complex derivatives with tailored biological activities. The nitro group can be selectively reduced to an amine or converted into other functional groups like cyano or carboxylic acids through further chemical transformations. These modifications open up avenues for exploring new pharmacophores in drug discovery pipelines.

In conclusion,14-methyl-5-nitro-2-oxa-11-azatricyclo[10.4.0.0^4,9]hexadeca-1(12),4(9),5,7,13,15-hexaen-10-one (CAS No. 866020-36-2) represents a structurally intricate molecule with significant potential in pharmaceutical research. Its unique tricyclic framework combined with functional groups like the nitro group makes it a compelling candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents.